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Compound of Interest

Compound Name: Nitromethane-d3

Cat. No.: B1582242

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
Nitromethane-d3 (CAS No. 13031-32-8). The information is compiled to ensure the safe use
of this compound in laboratory and research settings.

Hazard Identification and Classification

Nitromethane-d3 is classified as a hazardous substance. It is a flammable liquid and vapor,
harmful if swallowed or inhaled, and is suspected of causing cancer.[1][2][3][4]

GHS Classification:

Flammable liquids, Category 3[2][5][6]

Acute toxicity, Oral, Category 4[2][5]

Acute toxicity, Inhalation, Category 4[2]

Carcinogenicity, Category 2[2][4]

Signal Word: Warning[2][7]

Hazard Statements:
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e H226: Flammable liquid and vapor.[2][7]
e H302: Harmful if swallowed.[7]

e H332: Harmful if inhaled.[2]

o H351: Suspected of causing cancer.[2][3]

e H402: Harmful to aquatic life.[7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Nitromethane-d3 is presented in the

table below.
Property Value
Molecular Formula CD3NO2[8][9]
Molecular Weight 64.06 g/mol [8][10]
Appearance Liquid[1]
Boiling Point 100 °C (lit.)[8][11]
Melting Point -29 °C (lit.)[8]
Density 1.183 g/mL at 25 °C (lit.)[8][11]
Vapor Pressure 36 hPa at 20 °C[2][12]
Water Solubility 104 g/L at 25 °C[2][12]
Refractive Index n20/D 1.3795 (lit.)[8][11]

Toxicological Data

The toxicological profile of Nitromethane-d3 indicates that it is harmful if ingested or inhaled.
Absorption into the body can lead to the formation of methemoglobin, which may cause
cyanosis, with a possible delayed onset of 2 to 4 hours or longer.[7]
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Route of Exposure  Endpoint Value Species
Oral LD50 1,478 mg/kg Rat
Dermal LD50 >2,000 mg/kg Rabbit

Experimental Protocols: Safe Handling and
Emergency Procedures

Detailed methodologies for the safe handling and use of Nitromethane-d3 are crucial to

minimize risk.

Handling and Storage

¢ Ventilation: Handle in a well-ventilated place.[5] Use of local exhaust ventilation is

recommended.[6][12]

 Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources.[2][5][7] No smoking.[2][5][7]

o Electrostatic Discharge: Take precautionary measures against static discharge.[2][5][7] Use
non-sparking tools.[5][7] Ground and bond container and receiving equipment.[5]

+ Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][5][7] Wash hands
thoroughly after handling.[1][5][7]

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[5] Store at room temperature away from light and moisture.[7]

Exposure Controls and Personal Protective Equipment

(PPE)
Exposure Parameter Value
ACGIH TLV (TWA) 20 ppm (Upper Respiratory Tract irritation)[7]
OSHA PEL (TWA) 100 ppm (250 mg/m3)[7]
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e Engineering Controls: Ensure adequate ventilation, especially in confined areas.[1] Use
explosion-proof electrical, ventilating, and lighting equipment.[5][7]

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5][7] A face shield
may also be necessary.[7]

o Skin Protection: Wear protective gloves and clothing.[5][7] Choose body protection according
to the amount and concentration of the substance at the workplace.[7]

o Respiratory Protection: If exposure limits are exceeded, use a NIOSH/CEN approved
respirator.[5][7]

First-Aid Measures

o General Advice: Consult a physician and show them the safety data sheet.[3][7]
« Inhalation: Move the person to fresh air.[5][7] If not breathing, give artificial respiration.[3][7]

o Skin Contact: Take off immediately all contaminated clothing.[5][7] Wash off with soap and
plenty of water.[5][7]

o Eye Contact: Rinse cautiously with water for several minutes.[2] Flush eyes with water for at
least 15 minutes and get medical attention.[7]

 Ingestion: Do NOT induce vomiting.[3][7] Rinse mouth with water.[3][5][7] Never give
anything by mouth to an unconscious person.[3][5][7]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][6][7]

» Specific Hazards: Vapors are heavier than air and may spread along floors, forming
explosive mixtures with air.[2][6] Hazardous decomposition products include carbon oxides
and nitrogen oxides (NOx).[3][7]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3151[7]
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Accidental Release Measures

o Personal Precautions: Use personal protective equipment.[5][7] Avoid breathing vapors, mist,
or gas.[3][5][7] Ensure adequate ventilation.[3][5][7] Remove all sources of ignition.[3][5][7]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3][7] Do not
let the product enter drains.[3][7]

o Containment and Cleaning Up: Contain spillage and collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a container for disposal according to local
regulations.[3] Absorb with liquid-binding material (e.g., sand, diatomaceous earth, acid
binders, universal binders).[2]

Stability and Reactivity
o Chemical Stability: Stable under recommended storage conditions.[7]
» Conditions to Avoid: Heat, flames, and sparks.[7][12]

¢ Incompatible Materials: Amines, strong acids, strong bases, strong oxidizing agents, and
strong reducing agents.[7]

e Hazardous Decomposition Products: Under fire conditions, forms carbon oxides and nitrogen
oxides (NOXx).[7]

Visualizations

The following diagrams illustrate key safety workflows and logical relationships for handling
Nitromethane-d3.
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Caption: A general workflow for the safe handling of Nitromethane-d3.
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Caption: Emergency response protocol for an accidental release of Nitromethane-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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